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Compound of Interest

Compound Name: Chamaechromone

Cat. No.: B019329 Get Quote

FOR IMMEDIATE RELEASE

[City, State] – [Date] – A comprehensive guide detailing the analytical standards for

Chamaechromone, a biflavonoid with significant therapeutic potential, has been developed to

support researchers, scientists, and drug development professionals. This document provides

in-depth application notes and protocols for the quantitative analysis of Chamaechromone,

addressing a critical need for standardized methodologies in the scientific community.

Chamaechromone, a major bioactive constituent isolated from the roots of Stellera

chamaejasme L., has demonstrated promising anti-hepatitis B virus (HBV) and insecticidal

activities.[1][2] As research into its pharmacological properties expands, the necessity for

reliable and reproducible analytical methods becomes paramount. These application notes

offer a foundational resource for the accurate quantification and characterization of

Chamaechromone in various experimental settings.

Physicochemical Properties and Reference
Standards
A crucial aspect of any analytical workflow is the availability of a certified reference material

(CRM). Analytical standards for Chamaechromone can be sourced from specialized chemical

suppliers.
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Property Value Source

Chemical Name Chamaechromone Pharmaffiliates

CAS Number 93413-00-4 Pharmaffiliates

Molecular Formula C30H22O10 Pharmaffiliates

Molecular Weight 542.5 g/mol Pharmaffiliates

Quantitative Analysis: High-Performance Liquid
Chromatography (HPLC)
A validated High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD)

method has been established for the simultaneous determination of Chamaechromone and

other flavonoids in Stellera chamaejasme L.[3]

Experimental Protocol: HPLC-DAD for
Chamaechromone Quantification
This protocol is adapted from a validated method for the analysis of flavonoids in Stellera

chamaejasme L.[3]

1. Instrumentation and Chromatographic Conditions:

HPLC System: Agilent Eclipse Plus C18 column (3.0 mm × 100 mm, 3.5 μm)[3]

Mobile Phase:

A: 0.1% formic acid in water[3]

B: Acetonitrile[3]

Gradient Elution:

0-6 min: 20% B[3]

6-10 min: 20%-35% B[3]
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10-50 min: 35% B[3]

Flow Rate: 0.4 mL/min[3]

Column Temperature: 25 °C[3]

Detection Wavelength: 290 nm[3]

Injection Volume: 5 μL[3]

2. Standard and Sample Preparation:

Standard Stock Solution: Accurately weigh and dissolve Chamaechromone reference

standard in a suitable solvent (e.g., methanol) to prepare a stock solution of known

concentration.

Calibration Standards: Prepare a series of calibration standards by serially diluting the stock

solution to cover the desired concentration range (e.g., 4.680-468.0 µg/mL).[3]

Sample Preparation (e.g., from Stellera chamaejasme extract):

Accurately weigh the dried plant extract.

Extract the sample with a suitable solvent (e.g., methanol) using ultrasonication or another

appropriate extraction method.

Filter the extract through a 0.45 μm syringe filter prior to HPLC analysis.

3. Data Analysis:

Construct a calibration curve by plotting the peak area of Chamaechromone against the

corresponding concentration of the calibration standards.

Determine the concentration of Chamaechromone in the samples by interpolating their

peak areas on the calibration curve.

Method Validation Summary
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The referenced HPLC-DAD method demonstrated good linearity, precision, stability,

repeatability, and recovery for the quantification of Chamaechromone.[3]

Parameter Result

Linearity Range 4.680-468.0 µg/mL

Correlation Coefficient (r²) >0.999

Spectroscopic Characterization
While specific public domain ¹H and ¹³C NMR data for Chamaechromone is not readily

available in the searched literature, the following represents a general protocol for acquiring

such data.

Experimental Protocol: NMR Spectroscopy
1. Sample Preparation:

Dissolve a sufficient amount of purified Chamaechromone in a deuterated solvent (e.g.,

DMSO-d₆, CDCl₃).

Transfer the solution to an NMR tube.

2. NMR Data Acquisition:

Acquire ¹H NMR and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400

MHz or higher).

Standard pulse programs should be used for both ¹H and ¹³C NMR.

For structural elucidation, 2D NMR experiments such as COSY, HSQC, and HMBC are

recommended.

3. Data Processing and Interpretation:

Process the raw data (Fourier transformation, phase correction, baseline correction).
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Reference the spectra to the residual solvent peak.

Analyze the chemical shifts (δ), coupling constants (J), and integration values to elucidate

the structure of Chamaechromone.

Biological Activity and Signaling Pathways
Chamaechromone has been reported to possess anti-inflammatory and antiviral properties.

Understanding the underlying molecular mechanisms is crucial for drug development.

Anti-inflammatory Activity: Inhibition of the NF-κB
Signaling Pathway
Compounds isolated from Stellera chamaejasme have been shown to modulate the Nuclear

Factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammation. For instance,

isochamaejasmin, a biflavonoid from the same plant, induces NF-κB activation. While the direct

inhibitory effect of Chamaechromone on this pathway requires further specific investigation, its

reported ability to inhibit the expression of proinflammatory cytokines suggests a potential role

in modulating NF-κB signaling.
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Caption: Proposed mechanism of Chamaechromone's anti-inflammatory action via inhibition

of the NF-κB signaling pathway.
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Antiviral Activity: Potential Mechanisms
Chamaechromone has been identified as having anti-hepatitis B virus (HBV) effects.[1][2]

While the precise mechanism is still under investigation, antiviral compounds often target

various stages of the viral life cycle. For enveloped viruses like influenza, potential mechanisms

of action for compounds like Chamaechromone could include the inhibition of viral entry,

replication, or release.
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Caption: Potential antiviral mechanisms of action for Chamaechromone against influenza

virus.

Conclusion
The application notes and protocols provided herein offer a standardized framework for the

analytical characterization and biological investigation of Chamaechromone. By utilizing

certified reference standards and validated analytical methods, researchers can ensure the

quality and reproducibility of their data, thereby accelerating the exploration of
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Chamaechromone's therapeutic potential. Further studies are warranted to fully elucidate its

mechanisms of action and to establish a comprehensive profile of its pharmacological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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